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Compound of Interest

Compound Name:

Cat. No.:

11-Oxomogroside IV

B12415900

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of 11-Oxomogroside IV, a

cucurbitane triterpenoid glycoside found in the fruit of Siraitia grosvenorii (monk fruit). This

document is intended for researchers, scientists, and drug development professionals

interested in the chemical properties, isolation, and potential therapeutic applications of this

natural compound.

Core Compound Identification

11-Oxomogroside IV is a complex natural product with the following identifiers:

Identifier

Value

Source

CAS Number

2096516-32-2

[1]

Molecular Formula

Cs4H90024

Molecular Weight

1123.28 g/mol

Source

Fruits of Siraitia grosvenorii

[1]
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Physicochemical and Biological Data Summary

While specific experimental data for 11-Oxomogroside IV is limited in publicly available
literature, data from closely related compounds, particularly 11-oxo-mogroside V, provide
valuable insights into its potential biological activities.

Parameter Value I Activity Compound Source
Cytotoxicity (SMMC- 11-Oxomogroside 1V
ICso0: 288 pug/mL [2]
772 tumor cells) A
Antioxidant Activity )
ECso: 4.79 pg/mL 11-oxo-mogroside V

(O2~ scavenging)

Antioxidant Activity )
] ECso: 16.52 pg/mL 11-oxo-mogroside V
(H202 scavenging)

Antioxidant Activity )
) ECso: 146.17 pg/mL 11-oxo-mogroside V
(*OH scavenging)

Anti-carcinogenic Inhibits two-stage skin _
o ) ) 11-oxo-mogroside V [3]
Activity carcinogenesis
Anti-inflammatory Modulates NF-kB and )
o Mogroside V
Activity MAPK pathways

Experimental Protocols
Isolation and Purification of Mogrosides from Siraitia
grosvenorii

This protocol outlines a general method for the extraction and purification of mogrosides, which
can be adapted for the specific isolation of 11-Oxomogroside IV.

a. Extraction:
e Mix dried and powdered monk fruit with 70% aqueous ethanol.

o Heat the mixture at a controlled temperature (e.g., 60-80°C) for several hours with

continuous stirring.
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Filter the extract to remove solid plant material.

Concentrate the filtrate under reduced pressure to yield a crude extract.

b. Purification:

Macroporous Resin Chromatography:

o Load the crude extract onto a pre-equilibrated macroporous resin column.
o Wash the column with deionized water to remove polar impurities.

o Elute the mogrosides using a stepwise gradient of ethanol in water.

o Collect and pool fractions containing the desired compounds.

e High-Performance Liquid Chromatography (HPLC):

o Further purify the enriched fractions using a preparative HPLC system equipped with a
C18 column.

o Employ a gradient elution with a mobile phase of acetonitrile and water.

o Collect the fractions corresponding to 11-Oxomogroside IV.

Analytical Quantification by HPLC

A validated HPLC method is crucial for the quantitative analysis of 11-Oxomogroside IV in
extracts and purified samples.

Column: ODS (C18) column (e.g., 250 mm x 4.6 mm, 5 um).

Mobile Phase: Acetonitrile and water in a gradient program.

Flow Rate: Approximately 0.75 mL/min.

Detection: UV at 210 nm.

Column Temperature: 40°C.
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» Quantification: Based on a calibration curve generated from a purified standard of 11-
Oxomogroside IV.

Putative Signaling Pathways

Based on studies of related mogrosides, 11-Oxomogroside IV is likely to exert its anti-
inflammatory effects through the modulation of key signaling pathways such as NF-kB and
MAPK.
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Click to download full resolution via product page
Caption: Putative anti-inflammatory mechanism of 11-Oxomogroside IV.

Experimental Workflow Diagrams

The following diagrams illustrate the typical workflows for the isolation and analysis of 11-
Oxomogroside IV.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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